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Compound of Interest

Compound Name: Prochloraz-d7

Cat. No.: B15622990

Prochloraz-d7: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prochloraz-d7 is the deuterated analogue of Prochloraz, a broad-spectrum imidazole
fungicide. The strategic replacement of seven hydrogen atoms with deuterium atoms makes
Prochloraz-d7 a valuable internal standard for quantitative analytical methods, particularly in
mass spectrometry-based assays. Its use allows for the accurate determination of Prochloraz
residues in various matrices by correcting for analyte losses during sample preparation and
instrumental analysis. This technical guide provides an in-depth overview of the physical and
chemical properties of Prochloraz-d7, detailed experimental protocols for its analysis, and an
illustration of its metabolic pathway.

Physical and Chemical Properties

Precise experimental data for the physical and chemical properties of Prochloraz-d7 are not
readily available in the public domain. However, the properties of its non-deuterated
counterpart, Prochloraz, are well-documented and serve as a reliable approximation due to the
negligible effect of deuterium substitution on these macroscopic properties.
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Prochloraz. It
should be noted that these values are for the non-deuterated compound and are presented
here as a close estimate for Prochloraz-d7.

Property Value

Molecular Formula C15H9D7CI3N30:2

Molecular Weight 383.71 g/mol [1]

Appearance White to light brown solid[2]

Melting Point 38.5-41.0 °C[2]

Bailing Point Decomposes on prolonged heating at high
temperatures (ca. 200°C)[2]

Solubility (at 25°C) - Water: 55 mg/L

- Acetone: ~3500 g/L

- Chloroform: ~2500 g/L

- Diethyl ether: ~2500 g/L

- Toluene: ~2500 g/L

- Xylene: ~2500 g/L

- Kerosene: ~16 g/L

Vapor Pressure 0.57 x 10—° Torr at 20°C

. Stable in slightly acidic to neutral aqueous
Stability _ _ _ N
solutions; hydrolyzes in alkaline conditions.[2]

Metabolic Pathway of Prochloraz

The metabolic pathway of Prochloraz primarily involves the cleavage of the imidazole ring, a
process that is expected to be identical for Prochloraz-d7. The major metabolites formed are
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N-formyl-N'-propyl-N'-[2-(2,4,6-trichlorophenoxy)ethylJurea and subsequently N-propyl-N-[2-
(2,4,6-trichlorophenoxy)ethyljurea.

Prochloraz-d7 Imidazole Ring Cleavage 76—formyl—N‘—propyl—N’—[2—(2,4,6—trichlorophenoxy)ethyl]urea—d? Deformylation N—propyl—N—[2—(2,4,6—IrichIorophenoxy)ethyl]urea—d7j
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Metabolic pathway of Prochloraz-d7.

Experimental Protocols

The following are detailed methodologies for the analysis of Prochloraz, for which Prochloraz-
d7 is an ideal internal standard.

Analysis of Prochloraz Residues by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)

This method is suitable for the quantification of Prochloraz in various environmental and
biological matrices.

a. Sample Preparation (QUEChERS Method)

» Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

o Spike the sample with a known concentration of Prochloraz-d7 internal standard.

o Add the QUEChERS salt packet (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate).

o Shake vigorously for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.

o Take a 1 mL aliquot of the supernatant (acetonitrile layer).
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Add the aliquot to a dispersive solid-phase extraction (d-SPE) tube containing MgSOa4 and
primary secondary amine (PSA).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 2 minutes.

Filter the supernatant through a 0.22 um filter into an autosampler vial.
. LC-MS/MS Conditions

LC System: High-Performance Liquid Chromatograph.

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).
Mobile Phase:

o A: Water with 0.1% formic acid.

o B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate the analyte from matrix interferences.
Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

Mass Spectrometer: Triple quadrupole mass spectrometer.

lonization Mode: Electrospray lonization (ESI), positive mode.

MRM Transitions:

o Prochloraz: Monitor at least two specific precursor-product ion transitions.

o Prochloraz-d7: Monitor the corresponding mass-shifted transitions.
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Analysis of Prochloraz Residues by Gas
Chromatography-Mass Spectrometry (GC-MS)

This method is an alternative for the analysis of Prochloraz, often requiring derivatization.

a. Sample Preparation and Derivatization

o Perform an initial extraction as described in the LC-MS/MS sample preparation (steps 1-7).
o Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen.

¢ Reconstitute the residue in a suitable solvent (e.g., ethyl acetate).

« If necessary, perform a derivatization step (e.g., silylation) to improve the volatility and
thermal stability of Prochloraz.

b. GC-MS Conditions
e GC System: Gas chromatograph coupled to a mass spectrometer.

e Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25
pm).

o Carrier Gas: Helium at a constant flow rate.

¢ Inlet Temperature: 250 °C.

» Oven Temperature Program: A programmed temperature ramp to ensure good separation.
« lonization Mode: Electron lonization (El).

e Acquisition Mode: Selected lon Monitoring (SIM) of characteristic ions for Prochloraz and
Prochloraz-d7.

Experimental Workflow Diagram
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Generalized workflow for Prochloraz analysis.

Conclusion

Prochloraz-d7 is an indispensable tool for the accurate and reliable quantification of
Prochloraz in complex matrices. While specific physical and chemical data for the deuterated
compound are scarce, the properties of the parent compound, Prochloraz, provide a robust
reference point. The analytical methodologies outlined in this guide, coupled with the use of
Prochloraz-d7 as an internal standard, will enable researchers and scientists to generate high-
quality data in the fields of environmental monitoring, food safety, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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